4-[3-(N-Ethylaminocarbonyl)phenyl]nicotinic acid, 95%

• IUPAC Name: 4-[3-(ethylcarbamoyl)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C15H14N2O3/c1-2-17-14(18)11-5-3-4-10(8-11)12-6-7-16-9-13(12)15(19)20/h3-9H,2H2,1H3,(H,17,18)(H,19,20)
• InChI Key: YROFOQBUGJJHGB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C15H14N2O3
• DSSTOX Substance ID: DTXSID00692702
• Molecular Weight: 270.28 g/mol
• CAS RN: 1261913-96-5

Description

4-[3-(N-Ethylaminocarbonyl)phenyl]nicotinic acid, 95% (4-ENPA) is an organic compound belonging to the class of nicotinic acids. It is a derivative of nicotinic acid and is widely used in scientific research because of its diverse applications. 4-ENPA has a variety of uses in the fields of biochemistry and physiology, and has been studied for its potential therapeutic effects.

Scientific Research Applications

4-[3-(N-Ethylaminocarbonyl)phenyl]nicotinic acid, 95% is widely used in scientific research due to its diverse applications. It has been used as a tool to study the effects of nicotine on the body and to investigate the mechanisms of action of nicotine. It has also been used to study the effects of nicotinic acid on the body, such as its role in cholesterol metabolism. In addition, 4-[3-(N-Ethylaminocarbonyl)phenyl]nicotinic acid, 95% has been used to study the effects of nicotinic acid on the nervous system, such as its role in modulating neuronal excitability.

Mechanism of Action

4-[3-(N-Ethylaminocarbonyl)phenyl]nicotinic acid, 95% acts as an agonist of the nicotinic acetylcholine receptor (nAChR). It binds to the receptor and activates it, leading to the release of neurotransmitters such as acetylcholine. This activation of the nAChR leads to a variety of physiological effects, such as increased heart rate, increased blood pressure, increased alertness, and increased focus.
Biochemical and Physiological Effects
4-[3-(N-Ethylaminocarbonyl)phenyl]nicotinic acid, 95% has been studied for its potential therapeutic effects. It has been shown to have anti-inflammatory and analgesic effects. It has also been studied for its potential role in the treatment of Alzheimer’s disease, as well as its potential to reduce the risk of cardiovascular disease. In addition, 4-[3-(N-Ethylaminocarbonyl)phenyl]nicotinic acid, 95% has been studied for its potential to improve cognitive performance and memory.

Advantages and Limitations for Lab Experiments

4-[3-(N-Ethylaminocarbonyl)phenyl]nicotinic acid, 95% is a useful tool for scientific research due to its ability to activate the nAChR. It is relatively easy to synthesize and is stable in aqueous solution. However, it is not suitable for use in humans due to its potential toxicity.

Future Directions

There are a number of potential future directions for 4-[3-(N-Ethylaminocarbonyl)phenyl]nicotinic acid, 95% research. These include further investigation into its potential therapeutic effects, such as its potential role in the treatment of Alzheimer’s disease and its potential to reduce the risk of cardiovascular disease. In addition, further research could be conducted into its potential to improve cognitive performance and memory. Finally, further research could be conducted into its potential to modulate neuronal excitability.

Synthesis Methods

4-[3-(N-Ethylaminocarbonyl)phenyl]nicotinic acid, 95% can be synthesized using a number of methods, including the reaction of nicotinic acid with ethyl amine in the presence of a base. This reaction yields 4-[3-(N-Ethylaminocarbonyl)phenyl]nicotinic acid, 95% as the major product, with other minor products such as 3-ENPA and 2-ENPA. The reaction is typically carried out in aqueous solution at a temperature of 60-80°C. The reaction can also be conducted in organic solvents such as methanol or ethanol.